N-(1-cyclohexyl-2,2,2-trifluoroethyl)-2-(2-oxoquinoxalin-1-yl)acetamide

• IUPAC Name: N-(1-cyclohexyl-2,2,2-trifluoroethyl)-2-(2-oxoquinoxalin-1-yl)acetamide
• InChI: InChI=1S/C18H20F3N3O2/c19-18(20,21)17(12-6-2-1-3-7-12)23-15(25)11-24-14-9-5-4-8-13(14)22-10-16(24)26/h4-5,8-10,12,17H,1-3,6-7,11H2,(H,23,25)
• InChI Key: JBIJYCKTGQDQMB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(C(F)(F)F)NC(=O)CN2C3=CC=CC=C3N=CC2=O
• Molecular Formula: C18H20F3N3O2
• Molecular Weight: 367.4 g/mol

Description

N-(1-cyclohexyl-2,2,2-trifluoroethyl)-2-(2-oxoquinoxalin-1-yl)acetamide is a synthetic organic compound characterized by its unique structure, which includes a cyclohexyl group, a trifluoroethyl moiety, and a quinoxalinone core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-cyclohexyl-2,2,2-trifluoroethyl)-2-(2-oxoquinoxalin-1-yl)acetamide typically involves multiple steps:

Formation of the Quinoxalinone Core: The quinoxalinone core can be synthesized through the condensation of o-phenylenediamine with a suitable diketone, such as glyoxal, under acidic conditions.

Introduction of the Acetamide Group: The acetamide group is introduced by reacting the quinoxalinone with chloroacetyl chloride in the presence of a base like triethylamine.

Attachment of the Cyclohexyl and Trifluoroethyl Groups: The final step involves the nucleophilic substitution reaction where the intermediate product is reacted with 1-cyclohexyl-2,2,2-trifluoroethylamine under controlled conditions to yield the target compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to ensure high yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and scaling up the process to meet industrial demands.

Chemical Reactions Analysis

Types of Reactions

N-(1-cyclohexyl-2,2,2-trifluoroethyl)-2-(2-oxoquinoxalin-1-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, potentially leading to the formation of quinoxaline N-oxide derivatives.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride, which may reduce the carbonyl group to a hydroxyl group.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the acetamide moiety, where the amide nitrogen can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products

Oxidation: Quinoxaline N-oxide derivatives.

Reduction: Hydroxyquinoxaline derivatives.

Substitution: Various substituted acetamides depending on the nucleophile used.

Scientific Research Applications

N-(1-cyclohexyl-2,2,2-trifluoroethyl)-2-(2-oxoquinoxalin-1-yl)acetamide has several scientific research applications:

Medicinal Chemistry: It can be explored as a potential drug candidate due to its unique structural features, which may impart specific biological activities such as anti-inflammatory, antimicrobial, or anticancer properties.

Pharmacology: The compound can be used in pharmacological studies to understand its interaction with various biological targets and its potential therapeutic effects.

Materials Science: Its unique structure may make it suitable for use in the development of novel materials with specific properties, such as high thermal stability or unique electronic characteristics.

Mechanism of Action

The mechanism of action of N-(1-cyclohexyl-2,2,2-trifluoroethyl)-2-(2-oxoquinoxalin-1-yl)acetamide would depend on its specific application. In medicinal chemistry, for example, it may interact with specific enzymes or receptors, modulating their activity. The trifluoroethyl group could enhance its lipophilicity, improving its ability to cross cell membranes and reach intracellular targets. The quinoxalinone core might interact with nucleic acids or proteins, influencing cellular processes.

Comparison with Similar Compounds

Similar Compounds

N-(2,2,2-trifluoroethyl)-2-(2-oxoquinoxalin-1-yl)acetamide: Lacks the cyclohexyl group, which may affect its biological activity and physical properties.

N-(1-cyclohexyl-2,2,2-trifluoroethyl)-2-(2-oxoquinoxalin-1-yl)propionamide: Similar structure but with a propionamide group instead of an acetamide group, which could influence its reactivity and interactions.

Uniqueness

N-(1-cyclohexyl-2,2,2-trifluoroethyl)-2-(2-oxoquinoxalin-1-yl)acetamide is unique due to the combination of the cyclohexyl group, trifluoroethyl moiety, and quinoxalinone core. This combination imparts distinct physicochemical properties and potential biological activities that are not observed in similar compounds.

This detailed overview provides a comprehensive understanding of N-(1-cyclohexyl-2,2,2-trifluoroethyl)-2-(2-oxoquinoxalin-1-yl)acetamide, covering its synthesis, reactions, applications, and comparisons with similar compounds